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Compound of Interest

3-Ethoxy-3-oxo-2-phenylpropanoic
Compound Name: o
aci

Cat. No.: B096073

An In-depth Technical Guide to the Physical Properties of 3-Ethoxy-3-ox0-2-phenylpropanoic
Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
Ethoxy-3-o0x0-2-phenylpropanoic acid. The information is compiled from various sources and
is intended to support research, development, and quality control activities.

Chemical Identity

» |[UPAC Name: 3-ethoxy-3-oxo0-2-phenylpropanoic acid[1]

e Synonyms: 2-Phenyl-malonic acid monoethyl ester, Ethyl hydrogen phenylmalonate,
Phenyl(ethoxycarbonyl)acetic acid[1]

e CAS Number: 17097-90-4[1]
e Molecular Formula: C11H1204[1]
» Molecular Weight: 208.21 g/mol [1]

e Chemical Structure:
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Caption: Chemical structure of 3-Ethoxy-3-o0xo0-2-phenylpropanoic acid.

Quantitative Physical Properties

The following table summarizes the key physical properties of 3-Ethoxy-3-0x0-2-

phenylpropanoic acid.

Property Value Source
Melting Point 78 °C [2]
Boiling Point 299 °C [2]
XLogP3 (Computed) 1.9 [1]
Topological Polar Surface Area  63.6 A2 [1]
Hydrogen Bond Donor Count 1 [3]
Hydrogen Bond Acceptor

C)c;untg p 3 3]
Rotatable Bond Count 4 [3]

Note: Specific experimental data for solubility in common solvents and pKa are not readily

available in the public domain. The XLogP3 value is a computed measure of lipophilicity.

Experimental Protocols for Physical Property

Determination
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Detailed methodologies for determining key physical properties of organic compounds like 3-
Ethoxy-3-o0x0-2-phenylpropanoic acid are outlined below.

Melting Point Determination

The melting point is a critical indicator of purity for a solid compound.

Sample Preparation:
Finely powder the solid sample.

:

Capillary Loading:
Pack the powdered sample into a capillary tube to a height of 2-3 mm.

'

Apparatus Setup:
Place the capillary tube in a melting point apparatus.

'

Heating:
Qeat the apparatus rapidly to a temperature ~15-20°C below the expected melting point, then reduce the heating rate to 1-2°C per minutg

:

Observation:
Gecord the temperature at which the first liquid appears (T1) and the temperature at which the entire sample is liquid (TZD

:

Melting Range:
The melting range is reported as T1 - T2.

Click to download full resolution via product page

Caption: Experimental workflow for melting point determination.

Boiling Point Determination

For liquid compounds, the boiling point is a key characteristic. As 3-Ethoxy-3-0x0-2-
phenylpropanoic acid is a solid at room temperature, its boiling point is determined at
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reduced pressure to prevent decomposition.

Sample Placement:
Place a small amount of the liquid sample into a test tube.

'

Capillary Insertion:
Invert a sealed-end capillary tube into the test tube.

Apparatus Assembly:
Attach the test tube to a thermometer and place it in a heating bath.

i

Heating:
Geat the bath and observe for a continuous stream of bubbles from the capillary)

i

Cooling:
Remove the heat and allow the apparatus to cool slowly.

Temperature Recording:
Record the temperature at which the liquid just begins to enter the capillary tube. This is the boiling point.

Click to download full resolution via product page

Caption: Experimental workflow for boiling point determination.

Solubility Determination

Understanding the solubility profile is crucial for handling, formulation, and biological studies.
Protocol:

» Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol,
acetone, dimethyl sulfoxide (DMSO)).
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Sample Preparation: Weigh a precise amount of 3-Ethoxy-3-oxo-2-phenylpropanoic acid
(e.g., 10 mg).

Dissolution: Add a measured volume of the selected solvent (e.g., 1 mL) to the sample in a
vial.

Agitation: Vigorously shake or vortex the vial for a set period (e.g., 1-2 minutes).
Observation: Visually inspect for the complete dissolution of the solid.

Quantification (if necessary): If the compound dissolves, incrementally add more solute until
saturation is reached. If it does not dissolve, incrementally add more solvent. The solubility
can then be expressed in terms of mg/mL or mol/L.

pKa Determination

The acid dissociation constant (pKa) is a measure of the acidity of a compound.
Potentiometric Titration Protocol:

Solution Preparation: Prepare a standard solution of 3-Ethoxy-3-oxo0-2-phenylpropanoic
acid of known concentration in a suitable solvent (e.g., a water-ethanol mixture).

Titration Setup: Place the solution in a beaker with a calibrated pH electrode and a magnetic
stirrer.

Titration: Slowly add a standardized solution of a strong base (e.g., NaOH) in small, known
increments.

Data Collection: Record the pH of the solution after each addition of the titrant.

Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-
equivalence point (the point where half of the acid has been neutralized).

Structure-Property Relationships

The physical properties of 3-Ethoxy-3-o0xo0-2-phenylpropanoic acid are directly related to its
molecular structure.
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Caption: Influence of functional groups on physical properties.

e Phenyl Ring: The nonpolar phenyl group contributes to the compound's moderate
lipophilicity, as indicated by the computed XLogP3 value of 1.9.[1] This suggests some
solubility in nonpolar organic solvents.

o Carboxylic Acid: The carboxylic acid moiety is a key functional group that can donate a
proton, making the molecule acidic. It also serves as a hydrogen bond donor, which can
influence its melting and boiling points.

o Ethyl Ester: The ethyl ester group is polar and contains hydrogen bond acceptors (the
oxygen atoms). This group contributes to the overall polarity of the molecule.

This technical guide provides a foundation for understanding the physical properties of 3-
Ethoxy-3-oxo0-2-phenylpropanoic acid. For further, more specific applications, it is
recommended to perform experimental validation of these properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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